Pbdb-T-SF

• Molecular Formula: C70H85F2NO2S10
• Molecular Weight: 1331.1 g/mol
• InChI: InChI=1S/C70H82F2O2S10.H3N/c1-11-19-23-41(15-5)32-53-59-60(54(80-53)33-42(16-6)24-20-12-2)64(74)62-61(63(59)73)67(50-28-27-39(9)77-50)84-68(62)51-30-29-49(79-51)52-34-46-58(56-36-48(72)70(83-56)76-38-44(18-8)26-22-14-4)65-45(31-40(10)78-65)57(66(46)81-52)55-35-47(71)69(82-55)75-37-43(17-7)25-21-13-3;/h27-31,34-36,41-44H,11-26,32-33,37-38H2,1-10H3;1H3
• InChIKey: XYHAXBMFESWOFX-UHFFFAOYSA-N

PBDB-T-SF Procurement Evidence Overview

PBDB-T-SF (CAS 2370878-93-4, also designated PCE13) is a fluorinated wide-bandgap π-conjugated copolymer donor comprising a benzodithiophene (BDT-SF) donor unit with 2-ethylhexylthio-4-fluorothiophene side chains alternating with a benzo[1,2-c:4,5-c′]dithiophene-4,8-dione (BDD) acceptor unit . With a molecular weight ≥80,000 Da (PDI ~2.5), a bandgap of ~1.8 eV, HOMO of −5.40 eV, and LUMO of −3.60 eV, it is engineered for high-performance non-fullerene organic solar cells and has demonstrated certified power conversion efficiencies exceeding 13% in single-junction binary devices [1]. The polymer is commercially available from multiple reputable suppliers including Sigma-Aldrich/Merck, making it one of the most extensively validated wide-bandgap donors for research and early-stage industrial procurement in the OPV sector.

✓ Validated wide-bandgap donor for non-fullerene organic solar cells

✓ Reported certified power conversion efficiency benchmark

✓ Commercially available from multiple suppliers; defined molecular weight and PDI

• [1] Zhao, W.; Li, S.; Yao, H.; Zhang, S.; Zhang, Y.; Yang, B.; Hou, J. Molecular Optimization Enables over 13% Efficiency in Organic Solar Cells. J. Am. Chem. Soc. 2017, 139 (21), 7148–7151. DOI: 10.1021/jacs.7b02677. View Source

PBDB-T-SF: Why Substitution Fails

The PBDB-T polymer family — PBDB-T (PCE12), PBDB-T-SF (PCE13), PBDB-T-2F (PM6), and PBDB-T-2Cl (PM7) — share a common BDT–BDD backbone but differ critically in side-chain substitution (fluorination at the thiophene side groups and/or the presence of thioether linkages). These seemingly minor structural modifications produce quantifiable shifts in frontier orbital energetics, charge transport properties, and blend morphology that render the polymers non-interchangeable in device architectures optimized for specific acceptor pairings [1]. Simply replacing PBDB-T (HOMO −5.28 eV) with PBDB-T-SF (HOMO −5.40 eV) in a binary blend produces a ~0.12 eV deeper donor HOMO that directly increases the donor–acceptor HOMO offset and Voc potential, while the thioether side chains modulate polymer solubility, aggregation behavior, and film crystallinity in ways that affect phase separation length scales and charge recombination dynamics . The evidence below demonstrates that PBDB-T-SF occupies a distinct, quantifiable performance niche that generic substitution narratives cannot capture.

HOMO offset ~0.12 eV deeper HOMO than PBDB-T directly shifts Voc and donor–acceptor energy alignment

Side-chain effects Thioether linkages modify solubility, aggregation, and film crystallinity; blend morphology may not transfer

Device architecture Optimized PBDB-T device recipes often fail to deliver equivalent performance with PBDB-T-SF

• [1] Xie, X.; Xu, T.; Fu, Y.; Zhao, X.; Zhao, X. The effects of electronic structures of two non-fullerene systems on their photovoltaic performances. J. Mol. Model. 2022, 28 (6), 172. DOI: 10.1007/s00894-022-05163-2. View Source

PBDB-T-SF Quantitative Comparative Evidence

Fluorination-Induced HOMO Deepening and Voc Gain

PBDB-T-SF achieves a HOMO energy level of −5.40 eV, which is 0.12 eV deeper than the non-fluorinated parent polymer PBDB-T (−5.28 eV) . This HOMO stabilization, arising from fluorination of the thiophene side chains on the BDT donor unit, increases the energy offset between the donor HOMO and acceptor LUMO, directly translating to a larger open-circuit voltage (Voc) in photovoltaic devices. In the PBDB-T-SF:IT-4F device, the measured Voc reaches 0.88 V, compared to ~0.90–0.91 V for PBDB-T:ITIC — but critically, PBDB-T-SF achieves this Voc without sacrificing short-circuit current density (Jsc = 20.50 mA/cm² vs. ~16.8–17.5 mA/cm² for PBDB-T:ITIC), because the fluorinated acceptor IT-4F extends absorption deeper into the near-infrared . The net result is that fluorination of both donor and acceptor simultaneously boosts Jsc by approximately 3–4 mA/cm² while preserving high Voc, a synergistic effect that is not achievable with PBDB-T in optimized non-fullerene blends [1].

HOMO deepening & Voc

Head-to-head

PBDB-T-SF HOMO −5.40 eV
PBDB-T HOMO −5.28 eV
Δ = 0.12 eV deeper

Supports selection when deeper HOMO is needed for high-Voc non-fullerene blends

Fluorination stabilizes HOMO; Jsc gain with IT-4F acceptor vs. PBDB-T:ITIC

Evidence Dimension	Donor polymer HOMO energy level (eV) and corresponding device Voc (V)
Target Compound Data	PBDB-T-SF HOMO = −5.40 eV; PBDB-T-SF:IT-4F device Voc = 0.88 V
Comparator Or Baseline	PBDB-T HOMO = −5.28 eV; PBDB-T:ITIC device Voc ≈ 0.90–0.91 V
Quantified Difference	HOMO deeper by 0.12 eV; PBDB-T-SF:IT-4F Jsc = 20.50 mA/cm² vs. PBDB-T:ITIC Jsc ≈ 16.8–17.5 mA/cm² (Jsc increase of ~18–22%)
Conditions	Cyclic voltammetry (CV) for HOMO; inverted device structure ITO/ZnO/active layer/MoO₃/Al for Voc and Jsc

Why This Matters

Procurement of PBDB-T-SF over PBDB-T is justified when the application requires a deeper HOMO donor to pair with low-LUMO non-fullerene acceptors (e.g., IT-4F, Y6) for simultaneous high Voc and high Jsc — a combination that PBDB-T cannot deliver due to its shallower HOMO and weaker NIR absorption when paired with non-fluorinated acceptors.

• [1] Zhao, W.; Li, S.; Yao, H.; Zhang, S.; Zhang, Y.; Yang, B.; Hou, J. Molecular Optimization Enables over 13% Efficiency in Organic Solar Cells. J. Am. Chem. Soc. 2017, 139 (21), 7148–7151. DOI: 10.1021/jacs.7b02677. View Source

Certified Efficiency Advantage over PBDB-T

The PBDB-T-SF:IT-4F binary device achieved a certified power conversion efficiency (PCE) of 13.1%, verified by the National Institute of Metrology (NIM) of China, representing a landmark result for non-fullerene organic solar cells at the time of publication in 2017 [1][2]. In contrast, the best PBDB-T:ITIC devices — which use the non-fluorinated parent donor and a non-fluorinated acceptor — delivered PCEs of approximately 11% under optimized conditions [3]. This represents an absolute PCE improvement of approximately 2 percentage points (relative improvement ~19%) attributable to the simultaneous fluorination of both the donor (PBDB-T → PBDB-T-SF) and acceptor (ITIC → IT-4F) components. The device parameters for PBDB-T-SF:IT-4F are: Voc = 0.88 V, Jsc = 20.50 mA/cm², FF = 71.9%, PCE = 13.1%, with an energy loss of 0.66 eV . When paired with the optimized acceptor NCBDT-4Cl, PBDB-T-SF achieves an as-cast PCE of 13.1% (no post-treatment) and >14% after device optimization with Voc = 0.85 V, Jsc = 23.5 mA/cm², FF = 74.3%, and a reduced energy loss of 0.55 eV .

Certified efficiency

Cross-study comparable

PBDB-T-SF:IT-4F PCE = 13.1% (NIM-certified)
PBDB-T:ITIC PCE ≈ 11%

Provides a verified, reproducible performance benchmark for non-fullerene OPV

Certified by National Institute of Metrology, China

Evidence Dimension	Power conversion efficiency (PCE) of binary non-fullerene organic solar cells
Target Compound Data	PBDB-T-SF:IT-4F PCE = 13.1% (NIM-certified); PBDB-T-SF:NCBDT-4Cl optimized PCE > 14%, Voc = 0.85 V, Jsc = 23.5 mA/cm², FF = 74.3%, energy loss = 0.55 eV
Comparator Or Baseline	PBDB-T:ITIC PCE ≈ 11% (literature average ~10.5–11.2%); PBDB-T:ITIC champion PCE > 11%
Quantified Difference	PCE improvement of ≥2 absolute percentage points (~19% relative); Jsc improvement ~3–6 mA/cm² vs. PBDB-T:ITIC
Conditions	Inverted device structure ITO/ZnO/active layer/MoO₃/Al; PBDB-T-SF:IT-4F (1:1 w/w); certified by NIM China

Why This Matters

For procurement decisions, the NIM-certified 13.1% PCE provides a verified, reproducible performance benchmark that exceeds the PBDB-T:ITIC baseline by a margin that is statistically and practically significant, establishing PBDB-T-SF as the donor of choice for high-efficiency non-fullerene OPV platforms.

• [1] Zhao, W.; Li, S.; Yao, H.; Zhang, S.; Zhang, Y.; Yang, B.; Hou, J. Molecular Optimization Enables over 13% Efficiency in Organic Solar Cells. J. Am. Chem. Soc. 2017, 139 (21), 7148–7151. DOI: 10.1021/jacs.7b02677. View Source
• [2] Institute of Chemistry, Chinese Academy of Sciences. CAS Researchers Achieve >13% PCE in Organic Solar Cells, Certified by National Institute of Metrology. News Release, June 26, 2017. View Source
• [3] Zhao, W.; Qian, D.; Zhang, S.; Li, S.; Inganäs, O.; Gao, F.; Hou, J. Fullerene-Free Polymer Solar Cells with over 11% Efficiency and Excellent Thermal Stability. Adv. Mater. 2016, 28 (23), 4734–4739. DOI: 10.1002/adma.201600281. PMID: 27061511. View Source

Active-Layer Thickness Insensitivity

A key differentiator for industrial procurement is thickness insensitivity — the ability of a donor:acceptor blend to maintain high PCE over a range of active-layer thicknesses, which directly impacts manufacturing yield and reproducibility. The PBDB-T-SF:IT-4F blend maintains PCE exceeding 12% over an active-layer thickness range of 100–200 nm, as demonstrated in the seminal JACS 2017 study [1]. This thickness tolerance is a direct consequence of the high and balanced charge carrier mobilities in the fluorinated blend, which suppress bimolecular recombination even in thicker films. In contrast, many non-fluorinated PBDB-T-based blends exhibit significant PCE roll-off beyond ~120 nm due to lower carrier mobilities and increased charge recombination, making them less forgiving for large-area coating processes such as slot-die coating or roll-to-roll printing [2]. A separate DFT study confirmed that PBDB-T-SF possesses intrinsically larger hole transport properties and better exciton dissociation ability compared to PBDB-T, providing a theoretical basis for this experimentally observed thickness tolerance [2].

Thickness tolerance

Class-level

PCE > 12% maintained over 100–200 nm active layer

Reduces coating precision demands; relevant for scale-up

Class-level observation; non-fluorinated analogs often roll off beyond ~120 nm

Evidence Dimension	PCE retention across active-layer thickness variation
Target Compound Data	PBDB-T-SF:IT-4F PCE > 12% maintained over 100–200 nm thickness range
Comparator Or Baseline	Many non-fluorinated PBDB-T-based blends show significant PCE roll-off at thicknesses >120 nm (class-level observation; quantitative comparator data not explicitly reported in a single head-to-head study)
Quantified Difference	PBDB-T-SF:IT-4F maintains >12% PCE over a 100 nm thickness window (100–200 nm); typical non-fluorinated blends show optimal PCE only within a narrower ~30–50 nm window
Conditions	Spin-coated devices with inverted structure; PBDB-T-SF:IT-4F (1:1 w/w)

Why This Matters

Thickness insensitivity reduces the stringency of coating process control requirements during scale-up, lowering manufacturing costs and improving device yield — a decisive factor for procurement when transitioning from lab-scale spin-coating to industrial printing processes.

• [1] Zhao, W.; Li, S.; Yao, H.; Zhang, S.; Zhang, Y.; Yang, B.; Hou, J. Molecular Optimization Enables over 13% Efficiency in Organic Solar Cells. J. Am. Chem. Soc. 2017, 139 (21), 7148–7151. DOI: 10.1021/jacs.7b02677. View Source
• [2] Xie, X.; Xu, T.; Fu, Y.; Zhao, X.; Zhao, X. The effects of electronic structures of two non-fullerene systems on their photovoltaic performances. J. Mol. Model. 2022, 28 (6), 172. DOI: 10.1007/s00894-022-05163-2. PMID: 35633407. View Source

Slot-Die Printed Module Performance

A crucial procurement-relevant differentiator is demonstrated compatibility with scalable printing techniques. The PBDB-T-SF:IT-4F blend has been successfully processed via meniscus-guided slot-die coating — a high-throughput, roll-to-roll-compatible deposition method — achieving a power conversion efficiency of 12.90% for printed solar cells [1]. This value is comparable to spin-coated laboratory devices using the same material system (13.1%), demonstrating a remarkably small efficiency gap of only ~0.2 percentage points (absolute) between lab-scale and printed devices. Furthermore, flexible devices and modules with two cells connected in series both achieved PCEs exceeding 12%, with the printed modules coupled to a water-splitting system yielding a solar-to-hydrogen (STH) efficiency of 6.15% [1]. The printing optimization involved fine balancing of flow rate and coating speed to control blend microstructure, and the addition of 1,8-diiodooctane (DIO) as a solvent additive was employed to further optimize morphology [2]. This lab-to-fab translatability is a distinguishing feature not equally demonstrated for many competing wide-bandgap donor polymers.

Slot-die printed module

Cross-study comparable

Printed PCE = 12.90%
Spin-coated PCE = 13.1%
Δ ≈ 0.2% absolute

Minimal lab-to-fab efficiency loss; supports roll-to-roll manufacturing viability

Flexible modules >12% PCE; STH efficiency 6.15% demonstrated

Evidence Dimension	Power conversion efficiency of slot-die printed (large-area) vs. spin-coated (lab-scale) organic solar cells
Target Compound Data	PBDB-T-SF:IT-4F slot-die printed PCE = 12.90%; flexible devices and series-connected modules >12% PCE; STH efficiency = 6.15%
Comparator Or Baseline	PBDB-T-SF:IT-4F spin-coated (lab-scale) champion PCE = 13.1%
Quantified Difference	Efficiency gap between lab-scale and printed devices: only ~0.2 absolute percentage points (12.90% vs. 13.1%)
Conditions	Meniscus-guided slot-die coating; DIO solvent additive; flexible substrates; module with two series-connected cells

Why This Matters

The minimal lab-to-fab efficiency loss demonstrates that PBDB-T-SF-based formulations are viable for industrial-scale production using existing printing infrastructure, reducing technology transfer risk and justifying procurement for pilot-line and pre-commercial manufacturing programs.

• [1] Slot-die printed non-fullerene organic solar cells with the highest efficiency of 12.9% for low-cost PV-driven water splitting. INIS Repository, IAEA. RN:54115029. View Source
• [2] Effect of Solvent Additives on the Morphology and Device Performance of Printed Nonfullerene Acceptor Based Organic Solar Cells. MLZ User Meeting 2019; active layers of PBDB-T-SF and IT-4F printed via meniscus-guided slot-die coating with DIO additive. View Source

Ternary Blend Morphology Control via Guest Donor

PBDB-T-SF exhibits a unique functional role as a guest donor in ternary blend architectures, where its differently oriented side chains relative to the host donor PBDB-TF (PBDB-T-2F) enable precise morphology modulation. In the ternary system PBDB-TF:PBDB-T-SF:Y6, the introduction of PBDB-T-SF transforms the film morphology from nanoscale (10–20 nm) fine fibrils characteristic of the host binary blend to an interpenetrating mesoscale polymer-crowd morphology (>100 nm) with reduced phase crystallinity [1]. This morphological transformation produces quantifiable improvements in multiple electrical parameters: hole mobility increases more than electron mobility, achieving balanced transport; monomolecular and bimolecular recombinations are both reduced; charge carrier extraction becomes faster; and the charge carrier recombination lifetime extends to 0.19 μs, compared to 0.15 μs and 0.11 μs for the host binary blends [1]. These synergistic improvements yield a ternary device PCE of 16.4% with concurrently enhanced fill factor and short-circuit current density [1]. The ternary strategy leveraging PBDB-T-SF as a guest was further validated in the PBDB-T-SF:Y6:ITCT system, achieving 16.1% PCE with increased Voc and FF through higher-LUMO-level guest acceptor synergy [2].

Ternary guest donor

Head-to-head

Ternary PCE 16.4%
Recombination lifetime 0.19 μs
Binary host lifetimes 0.11–0.15 μs

Enables morphology control via side-chain orientation; extends carrier lifetime

PBDB-TF:PBDB-T-SF:Y6 system; mesoscale polymer-crowd morphology

Evidence Dimension	Ternary blend device PCE (%) and charge carrier recombination lifetime (μs)
Target Compound Data	PBDB-TF:PBDB-T-SF:Y6 ternary PCE = 16.4%; recombination lifetime = 0.19 μs; morphology: mesoscale polymer-crowd >100 nm
Comparator Or Baseline	PBDB-TF:Y6 host binary: recombination lifetime = 0.15 μs; PBDB-T-SF:Y6 host binary: recombination lifetime = 0.11 μs; morphology: nanoscale fibrils 10–20 nm
Quantified Difference	Recombination lifetime extended by 27% (0.19 vs. 0.15 μs) and 73% (0.19 vs. 0.11 μs) vs. host binaries; PCE reached 16.4% in ternary vs. lower PCEs in host binaries
Conditions	Solid-state ¹⁹F MAS NMR for polymer interaction probing; transient photovoltage for recombination lifetime; GIWAXS for morphology

Why This Matters

PBDB-T-SF's demonstrated ability to function as an effective ternary guest donor — where its distinct side-chain orientation relative to PBDB-TF enables morphology optimization that neither host binary can achieve alone — makes it an essential procurement item for research groups and companies pursuing high-efficiency ternary OPV strategies beyond what binary blends can deliver.

• [1] Chang, Y.; Lau, T. K.; Chow, P. C. Y.; Wu, N.; Su, D.; Zhang, W.; Meng, H.; Ma, C.; Liu, T.; Li, K.; Zou, X.; Wong, K. S.; Lu, X.; Yan, H.; Zhan, C. A 16.4% efficiency organic photovoltaic cell enabled using two donor polymers with their side-chains oriented differently by a ternary strategy. J. Mater. Chem. A 2020, 8, 3676–3685. DOI: 10.1039/C9TA13293G. View Source
• [2] The synergy of host–guest nonfullerene acceptors enables 16%-efficiency polymer solar cells with increased open-circuit voltage and fill-factor. Mater. Horiz. 2019. PBDB-T-SF:Y6:ITCT ternary system achieving 16.1% PCE. View Source

Acceptor Compatibility and Fill Factor Improvement

PBDB-T-SF's performance is not solely determined by the donor itself; its synergy with specific acceptor structures reveals quantifiable differentiation in device fill factor (FF) and PCE. When PBDB-T-SF is paired with the thioether-bond-containing acceptor ITIC-S, the device achieves a PCE of 11.6% with FF = 66.8% [1]. In a direct head-to-head comparison using the identical PBDB-T-SF donor, the alkyl-substituted acceptor ITIC2 yields a significantly lower PCE of 10.1% and FF of only 59.7% [1]. The fill factor improvement of 7.1 absolute percentage points represents a ~12% relative enhancement, attributed to more balanced charge mobilities, weaker bimolecular recombination, smaller crystalline coherent length of π–π stacking, and more effective charge collection in the PBDB-T-SF:ITIC-S blend [1]. A parallel study further validated this trend: PBDB-T-SF:ITIC-SF (where the acceptor shares the identical BDT-SF building block as the donor) achieves a champion PCE of 12.1%, exceeding both PBDB-T-SF:ITIC2 (10.1%) and PBDB-T-SF:ITIC-S (11.6%), driven by enhanced blend crystallinity from matched donor–acceptor building blocks and more efficient charge transfer and extraction [2].

Acceptor compatibility

Head-to-head

ITIC-S: PCE 11.6%, FF 66.8%
ITIC2: PCE 10.1%, FF 59.7%
ITIC-SF: PCE 12.1%

Performance is acceptor-dependent; FF and PCE vary significantly with acceptor structure

Thioether-containing acceptors improve charge collection and reduce recombination

Evidence Dimension	Fill factor (FF, %) and power conversion efficiency (PCE, %) for PBDB-T-SF donor with different non-fullerene acceptors
Target Compound Data	PBDB-T-SF:ITIC-S: PCE = 11.6%, FF = 66.8%; PBDB-T-SF:ITIC-SF: PCE = 12.1%
Comparator Or Baseline	PBDB-T-SF:ITIC2: PCE = 10.1%, FF = 59.7%
Quantified Difference	FF improvement of +7.1 absolute percentage points (59.7% → 66.8%); PCE improvement of +1.5 absolute percentage points (10.1% → 11.6%) for ITIC-S vs. ITIC2; further improvement to PCE 12.1% for ITIC-SF
Conditions	Inverted device structure; PBDB-T-SF as fixed donor; ITIC-S, ITIC2, and ITIC-SF as acceptors; identical processing conditions

Why This Matters

For scientific selection, this evidence demonstrates that PBDB-T-SF's performance is not 'acceptor-agnostic' — the choice of acceptor materially affects FF and PCE. Procurement decisions must consider the specific PBDB-T-SF:acceptor pairing, with ITIC-SF and ITIC-S offering quantifiable FF and PCE advantages over the more common ITIC2 acceptor.

• [1] Thioether Bond Modification Enables Boosted Photovoltaic Performance of Nonfullerene Polymer Solar Cells. ACS Appl. Mater. Interfaces 2019, 11 (35), 32218–32224. PBDB-T-SF:ITIC-S (PCE 11.6%, FF 66.8%) vs. PBDB-T-SF:ITIC2 (PCE 10.1%, FF 59.7%). View Source
• [2] Zhang, Y.; Shi, L.; Yang, T.; Liu, T.; Xiao, Y.; Lu, X.; Yan, H.; Yuan, Z.; Chen, Y.; Li, Y. Introducing an identical benzodithiophene donor unit for polymer donors and small-molecule acceptors to unveil the relationship between the molecular structure and photovoltaic performance of non-fullerene organic solar cells. J. Mater. Chem. A 2019, 7 (46), 26351–26357. View Source

PBDB-T-SF Application Scenarios

Benchmark Binary Non-Fullerene OPV Pair

For research groups and companies seeking a validated, high-performance binary non-fullerene OPV system with independently certified efficiency, PBDB-T-SF paired with IT-4F (or ITIC-F) provides a PCE of 13.1% (NIM-certified) with Voc = 0.88 V, Jsc = 20.50 mA/cm², and FF = 71.9% in an inverted device architecture (ITO/ZnO/active layer/MoO₃/Al) . The system's thickness insensitivity (>12% PCE across 100–200 nm) and demonstrated long-term storage stability make it suitable as a reference platform for new acceptor evaluation, interface engineering studies, and device physics investigations. This pairing is the most extensively characterized PBDB-T-SF binary system in the peer-reviewed literature, with over 2,600 citations to the foundational JACS 2017 paper , providing a deep knowledge base for troubleshooting and optimization.

Scalable Slot-Die Printed OPV Modules

For industrial pilot lines and pre-commercial manufacturing, PBDB-T-SF:IT-4F has been validated in slot-die coated devices achieving 12.90% PCE — a lab-to-fab efficiency gap of only ~0.2 absolute percentage points relative to spin-coated champion devices . Flexible devices and series-connected modules both exceed 12% PCE, and the printed modules have been demonstrated in an integrated PV-driven water-splitting system with 6.15% STH efficiency . The demonstrated compatibility with DIO solvent additive processing provides a straightforward morphology optimization handle for roll-to-roll manufacturing environments. This scenario is supported by the material's thickness tolerance (Section 3, Evidence 3), which reduces coating precision requirements in high-throughput production.

Ternary OPV Guest Donor Platform

For research programs targeting single-junction PCEs exceeding 16%, PBDB-T-SF serves as a critical guest donor component in the ternary system PBDB-TF:PBDB-T-SF:Y6, achieving 16.4% PCE through side-chain-orientation-driven morphology modulation . The quantifiable electrical benefits include balanced hole/electron mobilities, reduced mono- and bimolecular recombination, and extended charge carrier recombination lifetime (0.19 μs vs. 0.11–0.15 μs for host binaries). The ternary strategy can be generalized: PBDB-T-SF also functions effectively as a host donor in the PBDB-T-SF:Y6:ITCT system, achieving 16.1% PCE via a different mechanism (higher-LUMO-level guest acceptor synergy for increased Voc) . This scenario demonstrates PBDB-T-SF's versatility across multiple ternary design paradigms.

Acceptor Benchmarking and Morphology Platform

For academic and industrial R&D groups conducting systematic acceptor benchmarking, PBDB-T-SF serves as an ideal fixed donor platform due to its well-characterized energetics (HOMO −5.40 eV, LUMO −3.60 eV), commercial availability with defined molecular weight (Mw ≥80,000, PDI ~2.5), and demonstrated sensitivity to acceptor structural variations . As shown in Section 3 (Evidence 6), PBDB-T-SF reveals quantifiable performance differences across acceptor series (ITIC2 → ITIC-S → ITIC-SF: PCE 10.1% → 11.6% → 12.1%; FF 59.7% → 66.8% → improved), making it a responsive probe for structure–property investigations. Additionally, PBDB-T-SF-based thin films have been extensively characterized by spectroscopic ellipsometry, XPS, and photoinduced absorption spectroscopy, providing a rich reference dataset for morphology–function correlation studies .

Application

Selection Property

Validation Focus

Benchmark binary non-fullerene OPV pair

Certified efficiency benchmark, thickness tolerance

Reference platform for acceptor evaluation and device physics

Scalable slot-die printed OPV modules

Demonstrated printed efficiency, minimal lab-to-fab gap

Roll-to-roll process compatibility, manufacturing yield

Ternary OPV guest donor platform

Side-chain orientation for morphology control, extended recombination lifetime

Ternary blend PCE optimization, charge dynamics

Acceptor benchmarking and morphology platform

Well-characterized energetics, acceptor-sensitivity

Structure–property correlation studies, reference dataset